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Compound of Interest

Compound Name: 6-Hydroxy-5-nitronicotinic acid

Cat. No.: B1295928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 6-
Hydroxy-5-nitronicotinic acid. Due to the limited availability of specific quantitative solubility

data in publicly accessible literature, this document outlines a comprehensive experimental

protocol for determining its solubility in various solvents. Furthermore, it details the common

synthesis pathway for the compound.

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for 6-Hydroxy-5-
nitronicotinic acid in common laboratory solvents is not readily available. Chemical supplier

databases and scientific publications reviewed do not currently provide specific values (e.g., in

g/100mL or mol/L).
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Solvent Quantitative Solubility Temperature (°C)

Water Data not available -

Ethanol Data not available -

Methanol Data not available -

Acetone Data not available -

Dimethyl Sulfoxide (DMSO) Data not available -

Dimethylformamide (DMF) Data not available -

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a solid organic

compound like 6-Hydroxy-5-nitronicotinic acid. This method can be adapted to various

solvents and temperatures.

Objective: To determine the solubility of 6-Hydroxy-5-nitronicotinic acid in a given solvent at

a specific temperature.

Materials:

6-Hydroxy-5-nitronicotinic acid

Selected solvents (e.g., water, ethanol, DMSO)

Analytical balance

Vials or test tubes with caps

Constant temperature bath or shaker incubator

Magnetic stirrer and stir bars (optional)

Filtration apparatus (e.g., syringe filters, vacuum filtration)

Apparatus for quantitative analysis (e.g., UV-Vis spectrophotometer, HPLC)
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Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 6-Hydroxy-5-nitronicotinic acid to a known volume of the

desired solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature bath or shaker incubator set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

After the equilibration period, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or temperature-equilibrated pipette to avoid precipitation.

Immediately filter the collected supernatant using a syringe filter (of a material compatible

with the solvent) to remove any remaining solid particles.

Quantitative Analysis:

Accurately dilute the filtered, saturated solution with the same solvent to a concentration

that falls within the linear range of the analytical method to be used.

Determine the concentration of 6-Hydroxy-5-nitronicotinic acid in the diluted solution

using a validated analytical technique such as UV-Vis spectrophotometry or High-

Performance Liquid Chromatography (HPLC). A pre-established calibration curve is

required for this step.

Calculation of Solubility:
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Calculate the concentration of the original, undiluted saturated solution, taking into

account the dilution factor.

Express the solubility in desired units, such as grams per 100 mL (g/100mL) or moles per

liter (mol/L).

Synthesis of 6-Hydroxy-5-nitronicotinic Acid
6-Hydroxy-5-nitronicotinic acid is typically synthesized via the nitration of 6-hydroxynicotinic

acid.[1] Several methods have been reported, primarily varying in the nitrating agents and

reaction conditions.[1]

A common synthetic approach involves the reaction of 6-hydroxynicotinic acid with a nitrating

agent such as fuming nitric acid or a mixture of concentrated nitric and sulfuric acids.[1]

6-Hydroxynicotinic Acid

Nitration

Nitrating Agent
(e.g., HNO₃/H₂SO₄)

6-Hydroxy-5-nitronicotinic Acid

Click to download full resolution via product page

Synthesis of 6-Hydroxy-5-nitronicotinic Acid.

Experimental Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for the qualitative and quantitative

assessment of a compound's solubility.
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Qualitative Screening

Quantitative Analysis

Add small amount of compound to solvent
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Soluble?
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Prepare saturated solution at constant temperature

Proceed to Quantitative Proceed to Quantitative

Filter to remove excess solid

Analyze concentration of filtrate (e.g., HPLC, UV-Vis)

Calculate Solubility
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General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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